1-(4-fluorobenzoyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
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Description
1-(4-fluorobenzoyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C13H13FN2O3 and its molecular weight is 264.256. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Logic Gate Application
A novel application of compounds containing the pyrazolone-ring unit, similar to the specified chemical structure, involves the synthesis of photo-switchable molecules that exhibit reversible photochromic properties. These properties are leveraged in the creation of an INHIBIT logic gate, demonstrating the compound's potential in molecular electronics. The mechanism behind the photochromism involves intra- and intermolecular double-proton transfer, a process stimulated by chemical inputs like H+, OH−, and Zn2+, showcasing the chemical's versatility in sensor and logic gate applications (Xie et al., 2009).
Antimicrobial Activity
Research has also explored the antimicrobial potential of fluorine-containing pyrazolones, akin to the compound . Synthesized derivatives have demonstrated promising antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli, indicating their utility in developing new antibacterial agents. This antimicrobial activity, characterized by the minimum inhibitory concentration (MIC50), highlights the compound's potential in medical and pharmaceutical research (Gadakh et al., 2010).
Potential Antitumor Properties
Compounds with fluorinated pyrazole rings have been studied for their antitumor properties, with specific derivatives showing activity against lung cancer cells at concentrations lower than the reference drug 5-fluorodeoxyuridine. Such findings underscore the potential of these compounds in cancer research and therapy, paving the way for the development of novel antitumor agents with enhanced efficacy and specificity (Hammam et al., 2005).
Fluorescence Studies for Antitumoral Applications
Fluorescence studies on compounds structurally related to the specified chemical have shown potential antitumoral activities. These studies, performed both in solution and in lipid membranes, indicate that such compounds can preferentially locate within cellular structures, suggesting a targeted mechanism of action against tumor cells. The fluorescence properties, especially in polar solvents, point to their potential use in diagnostic and therapeutic applications in oncology (Castanheira et al., 2011).
Properties
IUPAC Name |
2-(4-fluorobenzoyl)-4-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O3/c1-8-11(6-7-17)12(18)15-16(8)13(19)9-2-4-10(14)5-3-9/h2-5,17H,6-7H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXSFYTYEGVEWOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NN1C(=O)C2=CC=C(C=C2)F)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.